molecular formula C24H21ClFN3OS B299149 (5Z)-5-[[1-(3-chloro-4-fluorophenyl)-2,5-dimethylpyrrol-3-yl]methylidene]-2-(3,4-dimethylanilino)-1,3-thiazol-4-one

(5Z)-5-[[1-(3-chloro-4-fluorophenyl)-2,5-dimethylpyrrol-3-yl]methylidene]-2-(3,4-dimethylanilino)-1,3-thiazol-4-one

Cat. No. B299149
M. Wt: 454 g/mol
InChI Key: CJSIALXWDZMCRZ-JJFYIABZSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

The compound (5Z)-5-[[1-(3-chloro-4-fluorophenyl)-2,5-dimethylpyrrol-3-yl]methylidene]-2-(3,4-dimethylanilino)-1,3-thiazol-4-one is a synthetic organic molecule that has been the subject of scientific research due to its potential applications in the field of medicine.

Mechanism of Action

The mechanism of action of ((5Z)-5-[[1-(3-chloro-4-fluorophenyl)-2,5-dimethylpyrrol-3-yl]methylidene]-2-(3,4-dimethylanilino)-1,3-thiazol-4-one)-5-[[1-(3-chloro-4-fluorophenyl)-2,5-dimethylpyrrol-3-yl]methylidene]-2-(3,4-dimethylanilino)-1,3-thiazol-4-one is not fully understood. However, it has been shown to inhibit the activity of certain enzymes and proteins involved in the inflammatory response and tumor growth.
Biochemical and Physiological Effects
Studies have shown that the compound has a range of biochemical and physiological effects. It has been shown to reduce inflammation and tumor growth in animal models. It has also been shown to have antimicrobial activity against certain bacteria and fungi.

Advantages and Limitations for Lab Experiments

One advantage of using ((5Z)-5-[[1-(3-chloro-4-fluorophenyl)-2,5-dimethylpyrrol-3-yl]methylidene]-2-(3,4-dimethylanilino)-1,3-thiazol-4-one)-5-[[1-(3-chloro-4-fluorophenyl)-2,5-dimethylpyrrol-3-yl]methylidene]-2-(3,4-dimethylanilino)-1,3-thiazol-4-one in lab experiments is its potential to produce significant results in a short amount of time. However, one limitation is that the compound may have toxic effects on cells and tissues at high concentrations.

Future Directions

There are several possible future directions for the study of ((5Z)-5-[[1-(3-chloro-4-fluorophenyl)-2,5-dimethylpyrrol-3-yl]methylidene]-2-(3,4-dimethylanilino)-1,3-thiazol-4-one)-5-[[1-(3-chloro-4-fluorophenyl)-2,5-dimethylpyrrol-3-yl]methylidene]-2-(3,4-dimethylanilino)-1,3-thiazol-4-one. These include further investigation of its anti-inflammatory and anti-tumor properties, as well as its potential use as a diagnostic tool for cancer. Additionally, further studies could be conducted to determine the optimal dosage and administration method for the compound.

Synthesis Methods

The synthesis of ((5Z)-5-[[1-(3-chloro-4-fluorophenyl)-2,5-dimethylpyrrol-3-yl]methylidene]-2-(3,4-dimethylanilino)-1,3-thiazol-4-one)-5-[[1-(3-chloro-4-fluorophenyl)-2,5-dimethylpyrrol-3-yl]methylidene]-2-(3,4-dimethylanilino)-1,3-thiazol-4-one involves the reaction of 3-chloro-4-fluoroacetophenone with 2,5-dimethylpyrrole in the presence of a base to form the intermediate compound. This intermediate is then reacted with 3,4-dimethylaniline and thiosemicarbazide to produce the final compound.

Scientific Research Applications

The compound has been studied for its potential applications in the field of medicine. It has been shown to have anti-inflammatory, anti-tumor, and anti-microbial properties. It has also been studied for its potential use as a diagnostic tool for cancer.

properties

Product Name

(5Z)-5-[[1-(3-chloro-4-fluorophenyl)-2,5-dimethylpyrrol-3-yl]methylidene]-2-(3,4-dimethylanilino)-1,3-thiazol-4-one

Molecular Formula

C24H21ClFN3OS

Molecular Weight

454 g/mol

IUPAC Name

(5Z)-5-[[1-(3-chloro-4-fluorophenyl)-2,5-dimethylpyrrol-3-yl]methylidene]-2-(3,4-dimethylanilino)-1,3-thiazol-4-one

InChI

InChI=1S/C24H21ClFN3OS/c1-13-5-6-18(9-14(13)2)27-24-28-23(30)22(31-24)11-17-10-15(3)29(16(17)4)19-7-8-21(26)20(25)12-19/h5-12H,1-4H3,(H,27,28,30)/b22-11-

InChI Key

CJSIALXWDZMCRZ-JJFYIABZSA-N

Isomeric SMILES

CC1=C(C=C(C=C1)NC2=NC(=O)/C(=C/C3=C(N(C(=C3)C)C4=CC(=C(C=C4)F)Cl)C)/S2)C

SMILES

CC1=C(C=C(C=C1)NC2=NC(=O)C(=CC3=C(N(C(=C3)C)C4=CC(=C(C=C4)F)Cl)C)S2)C

Canonical SMILES

CC1=C(C=C(C=C1)NC2=NC(=O)C(=CC3=C(N(C(=C3)C)C4=CC(=C(C=C4)F)Cl)C)S2)C

Origin of Product

United States

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